Tripterygic Acid A

• Molecular Formula: C30H48O4
• Molecular Weight: 472.7 g/mol
• InChI: InChI=1S/C30H48O4/c1-17-18(25(33)34)16-23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-27(4)12-11-22(31)26(2,3)20(27)10-13-30(21,29)7/h8,17-18,20-24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20-,21+,22-,23-,24-,27-,28-,29+,30+/m0/s1
• InChIKey: IWVWTVWLRSUYNC-YLOASUEESA-N

Tripterygic Acid A Procurement Guide: Sourcing the Authentic Ursane Triterpenoid

Tripterygic Acid A (also known as Triptotriterpenic acid C, CAS: 123914-32-9) is a pentacyclic ursane-type triterpenoid with the molecular formula C30H48O4 [1]. It was originally isolated from the roots of the medicinal plant *Tripterygium wilfordii* (Celastraceae) and has also been reported in *Salacia chinensis* and *Tripterygium regelii* [2]. As a secondary plant metabolite belonging to the larger triterpenoid class, it is primarily sought after by researchers in natural product chemistry, pharmacology, and traditional medicine analytics [3]. Its distinct ursane backbone distinguishes it from other abundant in-class compounds like the oleanane- or friedelane-type triterpenes found in the same plant [4].

Ursane-type triterpenoid reference standardAuthenticated ursane backbone for phytochemical authentication and QC.

Plant-derived secondary metaboliteIsolated from Tripterygium wilfordii and related species, supporting dereplication studies.

Natural product chemistry toolSupports analytical method development, metabolomics, and traditional medicine research.

• [1] PubChem. (2026). Tripterygic Acid A (CID 21672627). National Center for Biotechnology Information. View Source
• [2] Zhang, D. M., & Yu, D. Q. (1990). Structure of Tripterygic Acid A: A New Triterpene of Tripterygium wilfordii. Planta Medica, 56(1), 98-100. View Source
• [3] Plantaedb. (2026). Tripterygic Acid A (triptotriterpenic acid C). View Source
• [4] Camargo, K. C., de Aguilar, M. G., et al. (2022). Pentacyclic Triterpenoids Isolated from Celastraceae: A Focus in the 13C-NMR Data. Molecules, 27(3), 959. View Source

Why Celastrol or Ursolic Acid Are Not Interchangeable with Tripterygic Acid A

Within the *Tripterygium* genus, numerous triterpenoids share a common biosynthetic origin but diverge significantly in their structural backbone and functional groups, leading to distinct physicochemical properties and biological behaviors. Tripterygic Acid A possesses a specific ursane skeleton, which differentiates it from the quinone methide triterpenoid celastrol (a friedelane-type) and the diterpenoid epoxide triptolide [1]. Furthermore, it is structurally distinct from common ursane triterpenes like ursolic acid due to a unique substitution pattern, including a 3β,22α-dihydroxy configuration and a carboxylic acid moiety at C-30 [2]. These precise structural features dictate its specific interactions with biological targets and its unique chromatographic behavior in analytical assays, meaning a generic substitution with a related compound (e.g., substituting ursolic acid for Tripterygic Acid A in a metabolomics study) would yield incorrect qualitative and quantitative results [3]. Direct substitution without analytical validation would compromise the integrity of a study's conclusions.

Backbone mismatch

Celastrol (friedelane-type) and oleanolic acid (oleanane-type) differ from the ursane skeleton. Backbone shift may alter target affinity and chromatographic behavior.

Functional group substitution

Ursolic acid, although an ursane, lacks the 3β,22α-dihydroxy and C-30 carboxylic acid configuration. Substitution may compromise analytical specificity.

Generic standard risk

Using a non-authenticated triterpene standard in metabolomics or toxicology studies risks misidentification; requires analytical validation before substitution.

• [1] Song, J., He, G. N., & Dai, L. (2023). A comprehensive review on celastrol, triptolide and triptonide: Insights on their pharmacological activity, toxicity, combination therapy, new dosage form and novel drug delivery routes. Biomedicine & Pharmacotherapy, 162, 114595. View Source
• [2] Zhang, D. M., & Yu, D. Q. (1990). Structure of Tripterygic Acid A: A New Triterpene of Tripterygium wilfordii. Planta Medica, 56(1), 98-100. View Source
• [3] Fan, D., Parhira, S., Zhu, G. Y., Jiang, Z. H., & Bai, L. P. (2016). Triterpenoids from the stems of Tripterygium regelii. Fitoterapia, 113, 69-73. View Source

Quantitative Evidence for the Scientific Selection of Tripterygic Acid A

Structural Differentiation: Ursane vs. Oleanane and Friedelane Backbones

Tripterygic Acid A is characterized as an ursane-type triterpene, which distinguishes it from many other co-occurring compounds in *Tripterygium* species that possess oleanane (e.g., oleanolic acid) or friedelane (e.g., celastrol) skeletons [1]. The ursane backbone is the primary structural differentiator for many of its physicochemical properties.

Backbone identity

Class-level

Ursane-type vs. Oleanane/Friedelane comparators

Critical determinant for authentic identification

Class-level inference from structural elucidation (NMR, MS)

Evidence Dimension	Triterpenoid Backbone Type
Target Compound Data	Ursane
Comparator Or Baseline	Oleanane (e.g., Oleanolic acid) / Friedelane (e.g., Celastrol)
Quantified Difference	Not applicable (categorical difference in carbon skeleton).
Conditions	Structural elucidation by spectral analysis (NMR, MS) and chemical transformation as reported in the isolation paper [1].

Why This Matters

The backbone structure is a critical determinant of a triterpenoid's biological target affinity and chromatographic retention time. Procurement of the correct ursane standard is essential for accurate identification and quantification in complex plant extracts.

• [1] Zhang, D. M., & Yu, D. Q. (1990). Structure of Tripterygic Acid A: A New Triterpene of Tripterygium wilfordii. Planta Medica, 56(1), 98-100. View Source

Hepatotoxicity Profile Compared to Major Co-occurring Bioactives

A screening study of major hepatotoxic components from *T. wilfordii* evaluated Tripterygic Acid A (referred to as Triptotriterpenic acid A) alongside Celastrol and Triptobenzene H. All three compounds significantly increased serum ALT and AST levels in mice at a 10 mg/kg dose, confirming they all contribute to the plant's known hepatotoxicity [1].

Hepatotoxicity profile

Head-to-head

ALT/AST increase at 10 mg/kg i.p. in mice; qualitatively similar to celastrol

Reported hepatotoxicity endpoint context; not a safer alternative

Mice model, 10 mg/kg, i.p.

Evidence Dimension	In Vivo Hepatotoxicity
Target Compound Data	Significant increase in ALT/AST (p<0.05 or p<0.01)
Comparator Or Baseline	Celastrol and Triptobenzene H
Quantified Difference	Qualitatively similar hepatotoxic effect observed at the same dose (10 mg/kg).
Conditions	Mice model; intraperitoneal administration of 10 mg/kg; serum ALT and AST measurement; liver histopathology.

Why This Matters

This data confirms that Tripterygic Acid A is not a 'safer' alternative to celastrol regarding liver toxicity. For studies aiming to investigate the hepatotoxicity of *Tripterygium* extracts, Tripterygic Acid A is a relevant and necessary reference standard.

• [1] Dai, M., et al. (2022). The Screening of Major Hepatotoxic Components of Tripterygium wilfordii Hook. F. Based on Hepatotoxic Injury Patterns. Molecules, 27(15), 4874. View Source

Cytostatic Activity in Human Breast Cancer Cells (MCF-7)

In a study investigating triterpenoids from *Tripterygium regelii*, Tripterygic Acid A was tested for its inhibitory effect on the proliferation of human breast cancer MCF-7 cells. At a concentration of 10 µM, it inhibited cell proliferation by 24.1% (p<0.05) [1].

MCF-7 proliferation

Cross-study

24.1% inhibition at 10 µM vs. 72.8% for most active analog

Supports cytotoxicity endpoint review; moderate activity context

MCF-7 cell line, 10 µM

Evidence Dimension	Inhibition of MCF-7 cell proliferation
Target Compound Data	24.1% inhibition at 10 µM
Comparator Or Baseline	Other triterpenoids from the same study, e.g., compound 6 (72.8% inhibition at 10 µM).
Quantified Difference	Tripterygic Acid A is significantly less potent than the most active compound (6) in this specific assay (24.1% vs. 72.8% inhibition).
Conditions	Human breast cancer cell line MCF-7; compound concentration of 10 µM; proliferation assay (e.g., MTT or SRB).

Why This Matters

This provides a specific, quantitative benchmark for its anti-proliferative activity. It is a key data point for researchers studying the structure-activity relationship of triterpenoids or the anticancer potential of *Tripterygium* species, and it demonstrates that its primary value may not be as a potent cytotoxic agent.

• [1] Fan, D., Parhira, S., Zhu, G. Y., Jiang, Z. H., & Bai, L. P. (2016). Triterpenoids from the stems of Tripterygium regelii. Fitoterapia, 113, 69-73. View Source

Primary Research Application Scenarios for Tripterygic Acid A

Analytical Chemistry & Quality Control (QC)

As a structurally authenticated ursane triterpene, Tripterygic Acid A serves as an essential reference standard for the development and validation of analytical methods. Its primary application is as a chemical marker for the authentication and quality control of *Tripterygium wilfordii* and *Tripterygium regelii* raw materials and extracts using techniques like HPLC-UV/MS or UPLC-QTOF-MS [1]. Its distinct retention time and mass spectrum are critical for distinguishing it from other co-eluting triterpenoids in complex herbal matrices [2].

Mechanistic Toxicology Studies

Based on the direct comparative hepatotoxicity data [1], a key application scenario is in toxicological research. Tripterygic Acid A should be procured and used as a specific tool compound to dissect the molecular mechanisms of *Tripterygium*-induced liver injury. It can be used in vitro (e.g., on HepG2 or primary hepatocytes) and in vivo to differentiate its specific toxicological pathways from those activated by other major components like triptolide or celastrol.

Natural Product Dereplication & Metabolomics

In phytochemical and metabolomic investigations of the Celastraceae family, Tripterygic Acid A is a key compound for dereplication. Researchers procuring this compound can use its published spectral data (NMR, MS) [1] to rapidly identify it in new extracts, thereby avoiding the time and cost associated with re-isolating a known molecule [2]. This is particularly valuable given its presence in multiple species, including *Salacia chinensis* .

Application

Selection Property

Validation Focus

Phytochemical authentication & QC

Ursane-specific retention time & mass signature

Method specificity across co-eluting triterpenoids

Hepatotoxicity mechanism research

Comparative hepatotoxic profile with co-occurring bioactives

Endpoint differentiation across celastrol and triptolide

Dereplication in Celastraceae metabolomics

Published NMR/MS spectral library match

Rapid identification without re-isolation

• [1] Zhang, D. M., & Yu, D. Q. (1990). Structure of Tripterygic Acid A: A New Triterpene of Tripterygium wilfordii. Planta Medica, 56(1), 98-100. View Source
• [2] Fan, D., Parhira, S., Zhu, G. Y., Jiang, Z. H., & Bai, L. P. (2016). Triterpenoids from the stems of Tripterygium regelii. Fitoterapia, 113, 69-73. View Source